Cas no 6085-94-5 (1-Benzyl-1H-1,2,4-triazole)

1-Benzyl-1H-1,2,4-triazole structure
1-Benzyl-1H-1,2,4-triazole structure
Product Name:1-Benzyl-1H-1,2,4-triazole
CAS No:6085-94-5
MF:C9H9N3
MW:159.187861204147
CID:509735
PubChem ID:22458
Update Time:2024-11-03

1-Benzyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-1H-1,2,4-triazole
    • 1-BENZYL-1,2,4-TRIAZOLE
    • 1H-1,2,4-Triazole,1-(phenylmethyl)-
    • 1-(phenylmethyl)-1H-1,2,4-triazole
    • 1-benzyl[1,2,4]triazole
    • 1H-1,2,4-Triazole,1-(phenylmethyl)
    • 1H-1,2,4-TRIAZOLE,1-BENZYL
    • N-(phenylmethyl)-1H-1,2,4-triazole
    • N-benzyl-1,2,4-triazole
    • WLZ3166
    • 1H-1,2,4-TRIAZOLE, 1-BENZYL-
    • 6085-94-5
    • A924038
    • SCHEMBL2917482
    • E84645
    • EN300-106661
    • 1H-1,2,4-Triazole, 1-(phenylmethyl)-
    • AKOS008967340
    • L-22080
    • InChI=1/C9H9N3/c1-2-4-9(5-3-1)6-12-8-10-7-11-12/h1-5,7-8H,6H
    • DTXSID00209692
    • CHEMBL1825021
    • SR-01000388915-1
    • SR-01000388915
    • 1-Benzyl-s-triazole
    • Z57161818
    • BRN 0118646
    • BDBM50351860
    • CS-0432874
    • 5-26-01-00148 (Beilstein Handbook Reference)
    • AC-14377
    • MDL： MFCD00227141
    • Inchi： 1S/C9H9N3/c1-2-4-9(5-3-1)6-12-8-10-7-11-12/h1-5,7-8H,6H2
    • InChI Key： BNWQEHYYXTVKOF-UHFFFAOYSA-N
    • SMILES： N1(C=NC=N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 159.08000
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Boiling Point: 321.6°C at 760 mmHg
  • PSA: 30.71000
  • LogP: 1.32640

1-Benzyl-1H-1,2,4-triazole Security Information

  • Storage Condition：Sealed in dry,2-8°C

1-Benzyl-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019140869-1g
1-Benzyl-1H-1,2,4-triazole
 6085-94-5 95%
1g
 $400.00 2023-09-01
Chemenu
CM184337-1g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
1g
 $262 2023-03-07
eNovation Chemicals LLC
Y1224743-1g
1-Benzyl-1H-1,2,4-triazole
 6085-94-5 95%
1g
 $600 2024-06-03
Enamine
EN300-106661-0.05g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
0.05g
 $102.0 2023-10-28
Enamine
EN300-106661-0.1g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
0.1g
 $151.0 2023-10-28
Enamine
EN300-106661-0.25g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
0.25g
 $216.0 2023-10-28
Enamine
EN300-106661-0.5g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
0.5g
 $340.0 2023-10-28
Enamine
EN300-106661-1.0g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
1g
 $437.0 2023-06-10
Enamine
EN300-106661-2.5g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
2.5g
 $856.0 2023-10-28
Enamine
EN300-106661-5.0g
1-benzyl-1H-1,2,4-triazole
 6085-94-5 95%
5g
 $1268.0 2023-06-10

1-Benzyl-1H-1,2,4-triazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6085-94-5)1-Benzyl-1H-1,2,4-triazole
Order Number:A924038
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:38
Price ($):390.0/1064.0
Email:sales@amadischem.com

1-Benzyl-1H-1,2,4-triazole Related Literature

Related Categories

6085-94-5 (1-Benzyl-1H-1,2,4-triazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6085-94-5)1-Benzyl-1H-1,2,4-triazole
A924038
Purity:99%/99%
Quantity:1g/5g
Price ($):390.0/1064.0
Email